Cas no 74638-76-9 (2,4-Diaminopyrimidine 3-N-Oxide)
74638-76-9 structure
Product Name:2,4-Diaminopyrimidine 3-N-Oxide
CAS No:74638-76-9
MF:C4H6N4O
MW:126.116639614105
MDL:MFCD06410894
CID:90642
Update Time:2026-05-14
2,4-Diaminopyrimidine 3-N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-diaminopyrimidine 3-oxide
- 2,4, DIAMINO PYRIMIDINE-3-OXIDE
- 2,4-DIAMINO PYRIMIDINE-3-OXIDE
- 2,4-diaminopyrimidine 3-N-oxide
- 2,4-diaminopyrimidine-3oxide
- 2,4-Pyrimidinediamine,3-oxide (9CI)
- 2,4-pyrimidinediamine-3-oxide
- Aminexil
- pyrimidine-2,4-diamine 3-oxide
- Kopexil
- DiaminoPyrimidineOxide
- 2,4-Diaminopyrimidine 3-N-Oxide
-
- MDL： MFCD06410894
- Inchi： InChI=1S/C4H6N4O/c5-3-1-2-7-4(6)8(3)9/h1-2H,5H2,(H2,6,7)
- InChI Key： SGHQFNHCCOBUKB-UHFFFAOYSA-N
- SMILES： NC1=NC=CC(N)=[N+]1[O-]
Computed Properties
- Exact Mass: 126.05400
Experimental Properties
- Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (6.4 g/l) (25 º C),
- PSA: 90.39000
- LogP: 0.83690
2,4-Diaminopyrimidine 3-N-Oxide Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-Diaminopyrimidine 3-N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D921987-250mg |
2,4-Diaminopyrimidine 3-N-Oxide |
74638-76-9 | 98% | 250mg |
￥680.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D921987-1g |
2,4-Diaminopyrimidine 3-N-Oxide |
74638-76-9 | 98% | 1g |
￥1,360.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D921987-5g |
2,4-Diaminopyrimidine 3-N-Oxide |
74638-76-9 | 98% | 5g |
￥2,888.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D921987-25g |
2,4-Diaminopyrimidine 3-N-Oxide |
74638-76-9 | 98% | 25g |
￥3,960.00 | 2022-01-13 | |
| TRC | D415252-0.25g |
2,4-Diaminopyrimidine 3-N-Oxide |
74638-76-9 | 0.25g |
100.00 | 2021-08-14 | ||
| TRC | D415252-2.5g |
2,4-Diaminopyrimidine 3-N-Oxide |
74638-76-9 | 2.5g |
800.00 | 2021-08-14 | ||
| eNovation Chemicals LLC | D120662-1kg |
2,4-DIAMINOPYRIMIDINE-3-OXIDE |
74638-76-9 | 99% | 1kg |
$1285 | 2023-09-02 | |
| eNovation Chemicals LLC | D120662-5kg |
2,4-DIAMINOPYRIMIDINE-3-OXIDE |
74638-76-9 | 99% | 5kg |
$5250 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1214398-25g |
2,4-Diaminopyrimidine-3-oxide |
74638-76-9 | 95% | 25g |
$610 | 2024-07-23 | |
| eNovation Chemicals LLC | D120662-100g |
2,4-DIAMINOPYRIMIDINE-3-OXIDE |
74638-76-9 | 99% | 100g |
$245 | 2025-03-01 |
2,4-Diaminopyrimidine 3-N-Oxide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:74638-76-9)2,4-二氨基嘧啶-3-氧化物
Order Number:LE25905069;LE3184
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:52
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:74638-76-9)2,4-Diaminopyrimidine 3-N-Oxide
Order Number:A903820
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:15
Price ($):346.0
Email:sales@amadischem.com
2,4-Diaminopyrimidine 3-N-Oxide Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:74638-76-9)2,4-二氨基嘧啶-3-氧化物
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:74638-76-9)2,4-Diaminopyrimidine 3-N-Oxide
Purity:99%
Quantity:25g
Price ($):346.0